Cas no 1186509-61-4 (1-benzyl-1H-indazole-3-carbaldehyde)

• Product Name: 1-benzyl-1H-indazole-3-carbaldehyde
• CAS No: 1186509-61-4
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 2893533
• PubChem ID: 46934178
• Update Time: 2025-08-04

1-benzyl-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-indazol-3-carbaldehyde
• 1-benzyl-3-formylindazole;
• 1-benzyl-1H-indazole-3-carbaldehyde
• SCHEMBL1225203
• QFBGYIRPJDSBJM-UHFFFAOYSA-N
• SB16309
• 1186509-61-4
• BS-30215
• 1-benzylindazole-3-carbaldehyde

• Inchi： 1S/C15H12N2O/c18-11-14-13-8-4-5-9-15(13)17(16-14)10-12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key： QFBGYIRPJDSBJM-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 236.09500
• Monoisotopic Mass: 236.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.89710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-benzyl-1H-indazole-3-carbaldehyde

1-Benzy-1H-Indazole-3-Carbaldehyde (CAS No. 1186509-61-4): A Comprehensive Overview

1-Benzy-1H-indazole-3-carbaldehyde, also known by its CAS registry number CAS No. 1186509-61-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of 1-benzyl-1H-indazole-3-carbaldehyde consists of an indazole ring system substituted with a benzyl group at the 1-position and a formyl group at the 3-position, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of 1-benzyl-1H-indazole-3-carbaldehyde has been extensively studied, with researchers exploring efficient methods to construct the indazole core and introduce the desired substituents. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the precise installation of the benzyl group, enhancing the overall yield and purity of the compound. These synthetic strategies not only improve the scalability of the process but also pave the way for further derivatization to explore its biological activities.

In terms of biological activity, 1-benzyl-1H-indazole-3-carbaldehyde has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are key players in cellular signaling pathways implicated in cancer and inflammatory diseases. The formyl group at the 3-position is particularly significant, as it can participate in hydrogen bonding interactions with target proteins, thereby contributing to binding affinity and selectivity.

Beyond its pharmacological applications, CAS No. 1186509-61-4 has also been investigated for its role in materials science. The indazole moiety is known for its ability to form π-conjugated systems, which are essential for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electronic properties, highlighting its potential as a building block for advanced materials.

The study of 1-benzyl-1H-indazole-3-carbaldehyde has also led to insights into its photochemical properties. Under UV irradiation, this compound exhibits fluorescence emission, making it a candidate for use in sensors and imaging agents. Researchers have explored its ability to detect metal ions and other analytes through changes in fluorescence intensity, demonstrating its utility in analytical chemistry.

In conclusion, CAS No. 1186509-61-4, or 1-benzyl-1H-indazole-3-carbaldehyde, is a multifaceted compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structure and reactivity make it a valuable tool for researchers across these disciplines. As ongoing studies continue to uncover new properties and functions of this compound, it is poised to play an increasingly important role in both academic research and industrial applications.